Cas no 61457-02-1 (5-Pyrimidinamine, 4,6-dichloro-2-(1,1-dimethylethyl)-)
61457-02-1 structure
Product Name:5-Pyrimidinamine, 4,6-dichloro-2-(1,1-dimethylethyl)-
CAS No:61457-02-1
MF:C8H11Cl2N3
MW:220.099039316177
CID:478597
PubChem ID:12320344
Update Time:2025-04-19
5-Pyrimidinamine, 4,6-dichloro-2-(1,1-dimethylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 5-Pyrimidinamine, 4,6-dichloro-2-(1,1-dimethylethyl)-
- 2-tert-butyl-4,6-dichloropyrimidin-5-amine
- 2-(tert-butyl)-4,6-dichloropyrimidin-5-amine
- 61457-02-1
- DTXSID30488397
-
- Inchi: 1S/C8H11Cl2N3/c1-8(2,3)7-12-5(9)4(11)6(10)13-7/h11H2,1-3H3
- InChI Key: KIMRBKPZOVJRPF-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=NC(C(C)(C)C)=N1)Cl)N
Computed Properties
- Exact Mass: 219.03323
- Monoisotopic Mass: 219.0330028g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- PSA: 51.8
5-Pyrimidinamine, 4,6-dichloro-2-(1,1-dimethylethyl)- Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
61457-02-1 (5-Pyrimidinamine, 4,6-dichloro-2-(1,1-dimethylethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent